Cas no 2639371-18-7 (tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate)

• Product Name: tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate
• CAS No: 2639371-18-7
• MF: C₁₃H₂₁F₂NO₂
• MW: 261.308151006699
• CID: 5640558
• PubChem ID: 165901135
• Update Time: 2025-05-19

tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639371-18-7
• EN300-27783422
• tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

• Inchi： 1S/C13H21F2NO2/c1-12(2,3)18-11(17)8-4-9-6-16-7-10(5-8)13(9,14)15/h8-10,16H,4-7H2,1-3H3/t8?,9-,10+
• InChI Key： XGHMRSTZFUAKDI-PBINXNQUSA-N
• SMILES： FC1([C@H]2CNC[C@@H]1CC(C(=O)OC(C)(C)C)C2)F

Computed Properties

• Exact Mass: 261.15403524g/mol
• Monoisotopic Mass: 261.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

Professional Introduction to Tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate (CAS No: 2639371-18-7)

The compound Tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate (CAS No: 2639371-18-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This intricate molecular structure, characterized by its bicyclic framework and fluorinated substituents, positions it as a promising candidate for further exploration in medicinal chemistry and drug discovery. The compound's unique stereochemistry and electronic properties make it an intriguing subject for researchers seeking to develop innovative therapeutic agents.

At the core of this compound's appeal lies its sophisticated bicyclic scaffold, which is derived from a nonane backbone. The presence of three contiguous rings—specifically a bicyclo[3.3.1]nonane structure—imparts a high degree of rigidity and conformational stability to the molecule. This structural motif is not uncommon in biologically active compounds, where such frameworks often serve as templates for binding to specific biological targets with high affinity and selectivity.

The stereochemistry of Tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate is another critical aspect that warrants detailed examination. The specific configuration at the 1R, 5S, and 7s positions ensures that the molecule adopts a particular spatial arrangement that may be crucial for its interaction with biological systems. Such precise stereochemical control is often a hallmark of successful drug candidates, as even minor deviations in configuration can significantly alter pharmacological activity.

The introduction of fluorine atoms at the 9,9 positions is a strategic choice that enhances the compound's pharmacokinetic properties. Fluorine substitution is a well-established practice in medicinal chemistry due to its ability to improve metabolic stability, lipophilicity, and binding affinity. In this context, the dual fluorination of the bicyclo[3.3.1]nonane core likely contributes to the compound's overall bioavailability and efficacy.

The carboxylate group at the 7-position serves as an important functional handle for further derivatization and bioconjugation strategies. This moiety allows for facile coupling with various biomolecules or other pharmacophores, enabling the development of prodrugs or targeted therapeutic agents. Such versatility is highly valued in drug discovery pipelines, where modular design approaches are increasingly employed to optimize lead compounds.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions for complex structures like Tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate. Molecular modeling studies suggest that this compound may exhibit favorable binding interactions with certain enzymes or receptors implicated in various diseases. These predictions are supported by experimental data from related scaffolds, reinforcing the potential of this compound as a starting point for drug development.

In light of current research trends in medicinal chemistry, there is growing interest in harnessing natural product-inspired scaffolds for drug discovery. The bicyclic framework of Tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate bears resemblance to several bioactive natural products known for their therapeutic efficacy. By leveraging such structural motifs, chemists can rationally design molecules with enhanced biological activity while minimizing side effects.

The fluorinated azabicyclo[3.3.1]nonane core also aligns with emerging trends in fluorine chemistry aimed at developing next-generation therapeutics. Fluorinated analogs have shown promise in various therapeutic areas due to their improved pharmacokinetic profiles and reduced susceptibility to metabolic degradation. As such, compounds like Tert-butyl (1R,5S,7s)-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate are likely to attract significant attention from both academic and industrial researchers.

Furthermore, the tert-butyl group at one end of the molecule provides steric bulk that can influence solubility and membrane permeability—key factors in drug design. This substitution pattern may enhance oral bioavailability while minimizing off-target effects by reducing nonspecific interactions with biological macromolecules.

The carboxylate functionality also opens up possibilities for prodrug formulations or targeted delivery systems using pH-sensitive linkers or enzyme-cleavable bonds. Such strategies are particularly relevant for therapies requiring controlled release or site-specific action within biological compartments.

From an industrial perspective, Tert-butyl (1R,S,7s) - 9,,9-difluoro- bicyclo[ _[ ]n)onane-)carboxyl)at)e) (CAS No: 26)39)37)71)18)^-() represents a structurally complex yet potentially highly valuable intermediate in synthetic organic chemistry and pharmaceutical research.
This compond possesses several features that make it particularly interesting:Firstly, its bicyclic structure provides both rigidity and conformational stability which are essential properties for many biologically active molecules.Secondly,the presence of fluorine atoms enhances metabolic stability lipophilicity binding affinity.Finally,the carboxyalt group allows for further derivatization making it a versatile building block.
In recent years, there has been growing interest in developing new drugs based on natural product-inspired scaffolds due to their proven biological activity.Tehrefoe,this compond could be used as starting point for designing novel therapeutics.
The stereochemistry of teh molecule is also worth noting; teh specific configuration at teh 1R 5S 7s positions ensures optimal spatial arrangement for interacting with biological targets.
Additionally, teh introduction of fluorine atoms improves teh pharmacokinetic properties making it more likely to reach its target site effectively.
Overall,this compond represents an exciting opportunity for further research and development in teh field of medicinal chemistry.